AD80

• CAS No.: 1384071-99-1
• Product Name: AD80
• Molecular Formula: C22H19F4N7O
• Molecular Weight: 473.44
• IUPAC Name: 1-[4-(4-amino-1-propan-2-ylpyrazolo[3,4-d]pyrimidin-3-yl)phenyl]-3-[2-fluoro-5-(trifluoromethyl)phenyl]urea
• Standard InChI: InChI=1S/C22H19F4N7O/c1-11(2)33-20-17(19(27)28-10-29-20)18(32-33)12-3-6-14(7-4-12)30-21(34)31-16-9-13(22(24,25)26)5-8-15(16)23/h3-11H,1-2H3,(H2,27,28,29)(H2,30,31,34)
• Standard InChIKey: CYORWDWRQMVGHN-UHFFFAOYSA-N
• SMILES: CC(C)N1C2=NC=NC(=C2C(=N1)C3=CC=C(C=C3)NC(=O)NC4=C(C=CC(=C4)C(F)(F)F)F)N
• Appearance: Solid powder
• Description: AD80 is a multikinase inhibitor. It potently targets human RET, BRAF, S6K, and SRC.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AD80; AD-80; AD 80
• Reference: 1: Plenker D, Riedel M, Brägelmann J, Dammert MA, Chauhan R, Knowles PP, Lorenz C, Keul M, Bührmann M, Pagel O, Tischler V, Scheel AH, Schütte D, Song Y, Stark J, Mrugalla F, Alber Y, Richters A, Engel J, Leenders F, Heuckmann JM, Wolf J, Diebold J, Pall G, Peifer M, Aerts M, Gevaert K, Zahedi RP, Buettner R, Shokat KM, McDonald NQ, Kast SM, Gautschi O, Thomas RK, Sos ML. Drugging the catalytically inactive state of RET kinase in RET-rearranged tumors. Sci Transl Med. 2017 Jun 14;9(394). pii: eaah6144. doi: 10.1126/scitranslmed.aah6144. PubMed PMID: 28615362; PubMed Central PMCID: PMC5805089.; 2: Liu H, Feng X, Ennis KN, Behrmann CA, Sarma P, Jiang TT, Kofuji S, Niu L, Stratton Y, Thomas HE, Yoon SO, Sasaki AT, Plas DR. Pharmacologic Targeting of S6K1 in PTEN-Deficient Neoplasia. Cell Rep. 2017 Feb 28;18(9):2088-2095. doi: 10.1016/j.celrep.2017.02.022. PubMed PMID: 28249155; PubMed Central PMCID: PMC5374978.; 3: Dar AC, Das TK, Shokat KM, Cagan RL. Chemical genetic discovery of targets and anti-targets for cancer polypharmacology. Nature. 2012 Jun 6;486(7401):80-4. doi: 10.1038/nature11127. PubMed PMID: 22678283; PubMed Central PMCID: PMC3703503.; 4: Sidman KR, Arnold DL, Steber WD, Nelsen L, Granchelli FE, Strong P, Sheth SG. Use of synthetic polypeptides in the preparation of biodegradable delivery vehicles for narcotic antagonists. Natl Inst Drug Abuse Res Monogr Ser. 1976 Jan;(4):33-8. PubMed PMID: 967233.; 5: Sidman KR, Arnold DL, Steber WD, Nelsen L, Granchelli FE, Strong P, Sheth SG. Use of synthetic polypeptides in the preparation of biodegradable delivery vehicles for narcotic antagonists. Natl Inst Drug Abuse Res Monogr Ser. 1975;(4):33-8. PubMed PMID: 1234983.
• PubChem Compound: 71578106
• Last Modified: Nov 17 2021